Cas no 59210-01-4 (7-Methyl-6-oxooctanoic acid)
7-Methyl-6-oxooctanoic acid structure
Product Name:7-Methyl-6-oxooctanoic acid
CAS No:59210-01-4
MF:C9H16O3
MW:172.221543312073
CID:1074819
PubChem ID:5312939
Update Time:2025-04-20
7-Methyl-6-oxooctanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-Methyl-6-oxooctanoic acid
- 7-methyl-6-oxo-octanoic acid
- 7-Methyl-6-oxo-octansaeure
- LMFA01060157
- 7-METHYL-6-OXOOCTANOICACID
- AKOS006277750
- SCHEMBL11517217
- DTXSID80415618
- 59210-01-4
- G68510
- DB-359908
- MFCD02260881
- CHEBI:179520
- MS-21163
-
- MDL： MFCD02260881
- Inchi： 1S/C9H16O3/c1-7(2)8(10)5-3-4-6-9(11)12/h7H,3-6H2,1-2H3,(H,11,12)
- InChI Key： OCTWQXZMIOXBML-UHFFFAOYSA-N
- SMILES： O=C(C(C)C)CCCCC(=O)O
Computed Properties
- Exact Mass: 172.11000
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 1.85650
7-Methyl-6-oxooctanoic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
7-Methyl-6-oxooctanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207310-1g |
7-Methyl-6-oxooctanoic acid |
59210-01-4 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| Fluorochem | 207310-2g |
7-Methyl-6-oxooctanoic acid |
59210-01-4 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207310-5g |
7-Methyl-6-oxooctanoic acid |
59210-01-4 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| Key Organics Ltd | MS-21163-1G |
7-Methyl-6-oxooctanoic acid |
59210-01-4 | >95% | 1g |
£388.00 | 2025-02-09 | |
| Key Organics Ltd | MS-21163-5G |
7-Methyl-6-oxooctanoic acid |
59210-01-4 | >95% | 5g |
£1415.00 | 2025-02-09 | |
| A2B Chem LLC | AG73650-1g |
7-Methyl-6-oxooctanoic acid |
59210-01-4 | 95% | 1g |
$281.00 | 2024-04-19 | |
| A2B Chem LLC | AG73650-2g |
7-Methyl-6-oxooctanoic acid |
59210-01-4 | 97% | 2g |
$725.00 | 2023-12-30 | |
| A2B Chem LLC | AG73650-5g |
7-Methyl-6-oxooctanoic acid |
59210-01-4 | 97% | 5g |
$1650.00 | 2023-12-30 | |
| A2B Chem LLC | AG73650-100mg |
7-Methyl-6-oxooctanoic acid |
59210-01-4 | 95% | 100mg |
$62.00 | 2024-04-19 | |
| A2B Chem LLC | AG73650-250mg |
7-Methyl-6-oxooctanoic acid |
59210-01-4 | 95% | 250mg |
$105.00 | 2024-04-19 |
7-Methyl-6-oxooctanoic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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